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Compound of Interest

Compound Name:
3-Bromo-5-methylpyridine-2-

carboxylic acid

Cat. No.: B578522 Get Quote

This technical guide provides a comprehensive overview of 3-Bromo-5-methylpyridine-2-
carboxylic acid, a substituted pyridine derivative of interest in chemical synthesis and

potential pharmaceutical applications. This document details its chemical identity,

physicochemical properties, and key experimental protocols for its synthesis, tailored for

researchers, scientists, and professionals in drug development.

Chemical Identity and Structure
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 3-
bromo-5-methylpyridine-2-carboxylic acid.[1][2] It is also known by synonyms such as 3-

Bromo-5-methylpicolinic acid and 3-Bromo-2-carboxy-5-methylpyridine.[2][3][4] The chemical

structure consists of a pyridine ring substituted with a bromine atom at the 3-position, a methyl

group at the 5-position, and a carboxylic acid group at the 2-position.

Below is a diagram illustrating the chemical structure of 3-Bromo-5-methylpyridine-2-
carboxylic acid.

Caption: 2D structure of 3-Bromo-5-methylpyridine-2-carboxylic acid.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Bromo-5-methylpyridine-2-carboxylic
acid is presented in the table below. This data is essential for its handling, characterization,
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and application in experimental settings.

Property Value Source

Molecular Formula C₇H₆BrNO₂ [2][3]

Molecular Weight 216.03 g/mol [2][3][5]

CAS Number 1211515-68-2 [1][3]

Appearance White solid [3]

Purity 97% [3]

InChIKey
BAFGEDISONEYIX-

UHFFFAOYSA-N
[2][4]

SMILES CC1=CC(=C(N=C1)C(=O)O)Br [2]

Synthesis Protocols
The synthesis of pyridine carboxylic acids and their derivatives is a fundamental process in

organic chemistry, often serving as key intermediates in the preparation of more complex

molecules.

A. Synthesis of 5-Bromo-3-methylpyridine-2-carboxylic acid (Isomer)

A common synthetic route for a structural isomer, 5-bromo-3-methylpyridine-2-carboxylic acid,

involves the hydrolysis of the corresponding nitrile. While not the exact compound of focus, this

protocol illustrates a general strategy that could be adapted.

Step 1: Hydrolysis of 5-bromo-3-methylpyridine-2-carbonitrile

Dissolve 5-bromo-3-methylpyridine-2-carbonitrile (3.9 g, 20 mmol) in ethanol (30 mL).

Add 6.0 M aqueous sodium hydroxide solution (15 mL).

Stir the reaction mixture at 80 °C for 1.5 hours.

Monitor the reaction for completion.
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Concentrate the reaction mixture and dilute it with water.

Extract the aqueous phase with ethyl acetate to remove any non-acidic impurities.

Acidify the aqueous phase to a pH of 2-3 with hydrochloric acid.

Extract the product with ethyl acetate.

Wash the combined organic phases with saturated brine, dry over anhydrous sodium

sulfate, filter, and concentrate to yield the final product.[6]

The following diagram outlines the workflow for this synthesis.
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Synthesis Workflow for 5-Bromo-3-methylpyridine-2-carboxylic acid

Start: 5-bromo-3-methylpyridine-2-carbonitrile

Dissolve in Ethanol

Add 6.0 M NaOH (aq)

Stir at 80°C for 1.5h

Concentrate and Dilute with Water

Extract with Ethyl Acetate

Acidify with HCl to pH 2-3

Extract with Ethyl Acetate

Wash with Brine and Dry

End: 5-bromo-3-methylpyridine-2-carboxylic acid

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of an isomeric compound.
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B. General Considerations for Synthesis of 3-Bromo-5-methylpyridine-2-carboxylic acid

A plausible synthetic route for 3-Bromo-5-methylpyridine-2-carboxylic acid could involve the

bromination of 5-methylpyridine-2-carboxylic acid.[4] This electrophilic aromatic substitution

would likely use a brominating agent such as N-bromosuccinimide (NBS) in the presence of a

suitable catalyst.[4] The regioselectivity of the bromination would be a critical factor to control to

ensure the desired isomer is obtained.

Biological and Pharmaceutical Relevance
While specific biological activity data for 3-Bromo-5-methylpyridine-2-carboxylic acid is not

extensively documented in the provided search results, related structures have shown

significant pharmaceutical potential. For instance, a derivative, 5-bromo-2-methoxy-6-

methylaminopyridine-3-carboxylic acid, is a component of a potent antagonist for dopamine D2

and D3 receptors, as well as serotonin-3 (5-HT3) receptors.[7] This suggests that the bromo-

methyl-pyridine carboxylic acid scaffold could be a valuable pharmacophore for developing

novel therapeutics targeting these receptors, which are implicated in various neurological and

psychiatric disorders. Further research into the biological effects of 3-Bromo-5-
methylpyridine-2-carboxylic acid and its derivatives is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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